Cas no 1085526-18-6 (S-Methyl-S-(4-isopropylphenyl) sulfoximine)

• Product Name: S-Methyl-S-(4-isopropylphenyl) sulfoximine
• CAS No: 1085526-18-6
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 854974
• PubChem ID: 55266633
• Update Time: 2025-05-20

S-Methyl-S-(4-isopropylphenyl) sulfoximine Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-4-(S-methylsulfonimidoyl)benzene
• S-Methyl-S-(4-isopropylphenyl) sulfoxiMine
• AKOS006311718
• Imino-methyl-oxo-(4-propan-2-ylphenyl)-lambda6-sulfane
• S-[4-(1-methylethyl)phenyl]-s-methylsulfoximine
• 1085526-18-6
• SCHEMBL2281688
• Imino(4-isopropylphenyl)(methyl)-l6-sulfanone
• DB-214321
• G75880
• S-Methyl-S-(4-isopropylphenyl) sulfoximine

• Inchi： 1S/C10H15NOS/c1-8(2)9-4-6-10(7-5-9)13(3,11)12/h4-8,11H,1-3H3
• InChI Key： OAGORAXGJPPUIZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C)C)(=N)=O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on S-Methyl-S-(4-isopropylphenyl) sulfoximine

Introduction to S-Methyl-S-(4-isopropylphenyl) sulfoximine (CAS No. 1085526-18-6)

S-Methyl-S-(4-isopropylphenyl) sulfoximine, a compound with the chemical identifier CAS No. 1085526-18-6, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfoximines, which are known for their diverse biological activities and potential applications in drug development. The structural uniqueness of S-Methyl-S-(4-isopropylphenyl) sulfoximine, characterized by its S-methyl and 4-isopropylphenyl substituents, makes it a subject of intense study for its pharmacological properties.

The synthesis of S-Methyl-S-(4-isopropylphenyl) sulfoximine involves a series of well-defined chemical reactions that highlight the precision and expertise required in organic synthesis. The process typically begins with the preparation of the corresponding sulfoxide precursor, followed by the introduction of the S-methyl group and the 4-isopropylphenyl moiety through selective functionalization. This synthetic route underscores the importance of controlling reaction conditions to achieve high yield and purity, which are crucial for subsequent applications in pharmaceutical research.

In recent years, S-Methyl-S-(4-isopropylphenyl) sulfoximine has been explored for its potential role in various therapeutic areas. One of the most promising applications is in the development of novel agrochemicals, where sulfoximines are known to exhibit potent activity against a range of pests. The unique structural features of this compound contribute to its efficacy by interfering with essential biological pathways in target organisms, making it a valuable candidate for further development.

Furthermore, research has indicated that S-Methyl-S-(4-isopropylphenyl) sulfoximine may have applications in medicinal chemistry beyond agrochemicals. Studies have suggested that sulfoximines can act as bioisosteres, replacing other functional groups in drug molecules to improve pharmacokinetic properties such as solubility and metabolic stability. The presence of the S-methyl and 4-isopropylphenyl groups in S-Methyl-S-(4-isopropylphenyl) sulfoximine may contribute to its ability to modulate these properties, opening up possibilities for its use in designing next-generation pharmaceuticals.

The pharmacological profile of S-Methyl-S-(4-isopropylphenyl) sulfoximine has been investigated through both in vitro and in vivo studies. These studies have revealed interesting interactions with biological targets, including enzymes and receptors involved in various disease pathways. For instance, preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress, which are key factors in conditions such as neurodegenerative diseases and cardiovascular disorders.

The molecular structure of S-Methyl-S-(4-isopropylphenyl) sulfoximine also lends itself to further derivatization, allowing researchers to explore modified analogs with enhanced properties. By altering the substituents or introducing additional functional groups, scientists can fine-tune the pharmacological activity of this compound. This flexibility makes it an attractive scaffold for drug discovery programs aimed at developing novel therapeutics with improved efficacy and reduced side effects.

In conclusion, S-Methyl-S-(4-isopropylphenyl) sulfoximine (CAS No. 1085526-18-6) is a multifaceted compound with significant potential in both agrochemical and pharmaceutical applications. Its unique structural features, including the S-methyl and 4-isopropylphenyl groups, contribute to its diverse biological activities and make it a valuable subject for further research. As our understanding of its pharmacological properties continues to grow, this compound holds promise for contributing to advancements in multiple therapeutic areas.